4-(4-nitro-1H-indol-3-yl)butan-2-one

• IUPAC Name: 4-(4-nitro-1H-indol-3-yl)butan-2-one
• InChI: InChI=1S/C12H12N2O3/c1-8(15)5-6-9-7-13-10-3-2-4-11(12(9)10)14(16)17/h2-4,7,13H,5-6H2,1H3
• InChI Key: DODINSMBTAQWQA-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)CCC1=CNC2=C1C(=CC=C2)[N+](=O)[O-]
• Molecular Formula: C12H12N2O3
• DSSTOX Substance ID: DTXSID201289970
• Molecular Weight: 232.23 g/mol
• CAS RN: 885266-72-8

Description

“4-(1H-Indol-3-yl)butan-2-one” is a biochemical used for proteomics research. It has the molecular formula C12H13NO and a molecular weight of 187.24.

Molecular Structure Analysis

The molecular structure of “4-(1H-Indol-3-yl)butan-2-one” can be represented by the SMILES string CC(=O)CCc1c[nH]c2ccccc12.

Physical And Chemical Properties Analysis

“4-(1H-Indol-3-yl)butan-2-one” is a solid with a melting point of 92-97 °C.

Scientific Research Applications

Atmospheric Occurrence of Nitrophenols

Nitrophenols, including compounds like 4-(4-nitro-1H-indol-3-yl)butan-2-one, have been studied extensively for their presence in the atmosphere. Their sources include combustion processes, hydrolysis of pesticides, and secondary formation in the atmosphere. Analytical techniques such as High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) are often used for their identification and quantification. Understanding the atmospheric occurrence of such nitrophenols is crucial due to their potential environmental and health impacts (Harrison et al., 2005).

Indole Synthesis and Classification

This compound is related to indole compounds, which are significant in organic synthesis chemistry. A comprehensive review discusses the classification of all indole syntheses, providing a framework to understand the synthesis routes and the historical and current state of art in this domain. The review covers nine strategic approaches to indole synthesis, which could be relevant for understanding the synthesis and applications of related nitro-indole compounds (Taber & Tirunahari, 2011).

Nitrous Oxide Emission in Aquaculture

While not directly linked to this compound, the research on nitrous oxide (N₂O) emissions is relevant due to the nitro group in the compound. Studies indicate that aquaculture can be an important source of N₂O emissions, and understanding the mechanisms and factors affecting these emissions can be crucial for environmental management and potentially relate to the environmental impact of nitro compounds (Hu et al., 2012).

Denitrification Processes

The denitrification process, involving the reduction of nitrogen oxides to gases like N₂O, is crucial in understanding nitrogen cycles and the environmental impact of nitrogen-containing compounds. Reviews on methods measuring denitrification highlight the complexities and the diverse approaches taken, which can provide insights into the behavior and impact of compounds like this compound in different environments (Groffman et al., 2006).